Cas no 98088-96-1 (1,2-Benzenedicarboxylicacid, 2-ethylhexyl isoundecyl ester (9CI))

• Product Name: 1,2-Benzenedicarboxylicacid, 2-ethylhexyl isoundecyl ester (9CI)
• CAS No: 98088-96-1
• MF: C₂₇H₄₄O₄
• MW: 432.635869026184
• CID: 815257
• PubChem ID: 113491
• Update Time: 2025-04-19

1,2-Benzenedicarboxylicacid, 2-ethylhexyl isoundecyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 2-ethylhexyl isoundecyl ester (9CI)
• 2-ethylhexyl isoundecyl phthalate
• 2-O-(2-ethylhexyl) 1-O-(9-methyldecyl) benzene-1,2-dicarboxylate
• 98088-96-1
• NS00122822
• EINECS 308-570-5
• 2-ethylhexyl 9-methyldecyl benzene-1,2-dicarboxylate
• DTXSID60913460

• Inchi： 1S/C27H44O4/c1-5-7-17-23(6-2)21-31-27(29)25-19-14-13-18-24(25)26(28)30-20-15-11-9-8-10-12-16-22(3)4/h13-14,18-19,22-23H,5-12,15-17,20-21H2,1-4H3
• InChI Key： KGLFTUQVQYGQMS-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OCCCCCCCCC(C)C)=O)CC(CC)CCCC

Computed Properties

• Exact Mass: 432.324
• Monoisotopic Mass: 432.324
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 19
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 0.968
• Boiling Point: 415.8°Cat760mmHg
• Flash Point: 222°C
• Refractive Index: 1.487

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters